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Compound of Interest

Compound Name: Sch 40853-d4

Cat. No.: B12427428

An In-depth Overview of Suppliers, Specifications, and Analytical Methodologies

This technical guide provides a comprehensive overview of Loratadine-d4, a deuterated
internal standard crucial for the accurate quantification of loratadine in various biological
matrices. Designed for researchers, scientists, and drug development professionals, this
document outlines key suppliers, detailed chemical and physical specifications, and
representative analytical methodologies.

Introduction to Loratadine-d4

Loratadine-d4 is a stable isotope-labeled version of loratadine, a potent and selective
peripheral histamine H1-receptor antagonist.[1] Its primary application is as an internal
standard in bioanalytical studies, particularly in pharmacokinetic and pharmacodynamic
assessments, where it is used for the quantification of loratadine by mass spectrometry.[2] The
incorporation of four deuterium atoms provides a distinct mass difference, enabling precise
differentiation from the unlabeled parent drug without significantly altering its chemical
properties.

Reputable Suppliers of Loratadine-d4

A number of reputable suppliers provide Loratadine-d4 for research and development
purposes. The following table summarizes some of the key suppliers and the information they
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provide.
Supplier Website Available Information
Technical Information,
Cayman Chemical --INVALID-LINK-- Certificate of Analysis (batch
specific)[2]
. Certificate of Analysis (lot
Santa Cruz Biotechnology --INVALID-LINK-- -
specific)[3]
CoA, MASS, NMR and HPLC
VIVAN Life Sciences --INVALID-LINK-- data provided with
compounds[4]
] o Certificate of Analysis provided
Simson Pharma Limited --INVALID-LINK-- )
with every compound
Clearsynth --INVALID-LINK-- Certificate of Analysis provided
Purity and isotopic enrichment
LGC Standards --INVALID-LINK-- . . .
information available
Data Sheet and Handling
MedchemExpress --INVALID-LINK-- ) )
Instructions available
N Catalogue number and basic
Pharmaffiliates --INVALID-LINK--
molecular information listed
) Purity information by HPLC
BOC Sciences --INVALID-LINK--

and atom % D available

Chemical and Physical Specifications

The following tables summarize the key chemical and physical properties of Loratadine-d4 as

reported by various suppliers and chemical databases.

Table 1: General Chemical Information
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Parameter Value Source(s)

ethyl 4-(8-chloro-5,6-dihydro-

11H-benzocyclohepta[1,2-
IUPAC Name b]pyridin-11-ylidene)-1-

piperidine-3,3,5,5-d4-

carboxylate

4-(8-Chloro-5,6-dihydro-11H-
benzocyclohepta[1,2-b]pyridin-

Synonyms 11-ylidene)-1-
piperidinecarboxylic Acid-d4,
Ethyl Ester

CAS Number 2748435-73-4, 381727-27-1

Molecular Formula C22H19D4CIN202

Molecular Weight ~386.91 g/mol

Table 2: Physical and Chemical Properties

Property Value Source(s)

Appearance Solid

=>98% (Chemical Purity), 295%

Purity
(HPLC)

>99% deuterated forms (d1-

Isotopic Enrichment
d4), 99 atom % D

DMF: 30 mg/ml, DMSO: 25

Solubilit
Y mg/ml, Ethanol: 30 mg/ml

Storage Conditions 2-8°C, -20°C

Experimental Protocols: Quality Assessment of
Loratadine-d4
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The quality and purity of Loratadine-d4 are critical for its use as an internal standard. High-
Performance Liquid Chromatography (HPLC) is a standard method for assessing the chemical
purity of the substance.

Representative HPLC Method for Purity Analysis

While specific protocols are often proprietary to the supplier, a general method for the analysis
of loratadine and its related substances can be adapted for Loratadine-d4. The following is a
representative HPLC method based on published literature for loratadine analysis.

Objective: To determine the chemical purity of Loratadine-d4 by identifying and quantifying any
impurities.

Instrumentation:
e HPLC system with a UV detector
o Data acquisition and processing software

Chromatographic Conditions:

Parameter Condition

SymmetryShield™ RP8 or similar C8/C18

Column
column
. Methanol and 10 mM H3POa buffer (pH adjusted
Mobile Phase S o ]
to 7.00 with triethylamine) in a gradient
Flow Rate 1.0 mL/min
Injection Volume 20 pL
Detection Wavelength 244 nm
Column Temperature 35-40°C
Procedure:
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o Standard Preparation: Prepare a standard solution of Loratadine-d4 in the mobile phase at a
known concentration.

o Sample Preparation: Prepare a solution of the Loratadine-d4 sample to be tested in the
mobile phase.

« Injection: Inject the standard and sample solutions into the HPLC system.

o Data Analysis: Compare the chromatogram of the sample to that of the standard. Identify
and quantify any impurity peaks based on their retention times and peak areas relative to the
main Loratadine-d4 peak.

Visualizing Key Processes

To further aid in the understanding of the application and quality control of Loratadine-d4, the
following diagrams have been generated using the DOT language.
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Supplier Selection Workflow

Evaluate Purity & Isotopic Enrichment |—>| Compare Pricing & Availability Select Supplier

Identify Potential Suppliers |—>

Request Specifications & CoA |—>

Start: Receive Loratadine-d4 Sample

Sample Preparation | Dissolve in Mobile Phase

l

HPLC Analysis | Inject into HPLC System

l

Data Acquisition | Record Chromatogram

l

Data Analysis | Integrate Peaks & Calculate Purity

l

Generate Report | Certificate of AnaIysisT

End: Quality Control Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Loratadine-d4: A Technical Guide for Researchers and
Drug Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12427428#loratadine-d4-supplier-and-specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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